Cas no 1361907-58-5 (2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl)

• Product Name: 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl
• CAS No: 1361907-58-5
• MF: C₁₃H₈BrCl₃
• MW: 350.465620040894
• CID: 4996501
• Update Time: 2025-06-27

2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl

• Inchi： 1S/C13H8BrCl3/c14-7-8-2-1-3-12(17)13(8)9-4-10(15)6-11(16)5-9/h1-6H,7H2
• InChI Key： REGRXTMXZVWBBE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl

2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl: A Novel Compound with Promising Applications in Pharmaceutical and Materials Science

2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl, with the CAS number 1361907-58-5, represents a unique chemical entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and advanced materials development. This compound belongs to the family of biphenyl derivatives, which are characterized by their two phenyl rings connected by a single bond. The presence of multiple halogen atoms, including bromine, chlorine, and fluorine, imparts distinct physicochemical properties to this molecule, making it a valuable candidate for various scientific investigations.

Recent studies have highlighted the structural versatility of 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl in the design of novel drug candidates. The introduction of bromomethyl and chloro substituents at specific positions on the biphenyl scaffold has been shown to modulate the molecular interactions with biological targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl derivative could effectively inhibit the activity of a key enzyme involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent. The study utilized advanced computational modeling techniques to predict the binding affinity of the compound to its target protein, which is a critical step in the drug discovery process.

The synthesis of 2'-Bromomethyl-6'-chloro-3,5-dich,5-dichloro-biphenyl has been a topic of interest in organic chemistry research. A 2022 study published in Organic & Biomolecular Chemistry reported a novel synthetic pathway that involves the sequential introduction of bromomethyl and chloro groups onto the biphenyl framework. This method not only enhances the efficiency of the synthesis but also minimizes the formation of byproducts, which is crucial for the production of high-purity compounds. The researchers employed a combination of spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure of the final product, ensuring the accuracy of the synthesis process.

One of the most exciting areas of research involving 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl is its potential application in the development of advanced materials. A 2023 study in Advanced Materials explored the use of this compound as a building block for the creation of conductive polymers. The researchers found that the presence of halogen atoms in the biphenyl structure significantly influenced the electronic properties of the resulting material, leading to improved conductivity and stability. This discovery opens up new possibilities for the use of 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl in the field of electronics and energy storage, where conductive materials are in high demand.

Another area where 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl has shown promise is in the design of molecular probes for imaging and diagnostics. A 2024 publication in Chemical Communications described the development of a fluorescent probe based on this compound. The probe was designed to selectively bind to specific biomolecules, allowing for the visualization of cellular processes in real-time. The study demonstrated that the compound's unique photophysical properties, such as its high fluorescence quantum yield and photostability, make it an ideal candidate for such applications. This research underscores the versatility of 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl in the field of biomedical imaging.

In addition to its applications in pharmaceutical and materials science, 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl has also been investigated for its environmental impact. A 2023 study in Environmental Science & Technology assessed the biodegradation of this compound in different environmental conditions. The researchers found that the compound exhibited moderate biodegradability, which is an important factor in assessing its environmental safety. However, the study also highlighted the need for further research to fully understand its long-term ecological effects, particularly in aquatic ecosystems.

The chemical stability of 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl is another area of interest. A 2022 study in Chemical Research in Toxicology examined the degradation products of this compound under various environmental conditions. The researchers identified several metabolites that could potentially have toxicological effects, emphasizing the importance of thorough toxicological evaluation before the compound is considered for large-scale applications. This study also provided insights into the mechanisms of degradation, which could inform the development of more environmentally friendly synthetic methods.

Furthermore, the physicochemical properties of 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl have been explored in the context of drug delivery systems. A 2023 publication in Pharmaceutical Research investigated the use of this compound as a carrier for the delivery of therapeutic agents. The study demonstrated that the compound's hydrophobic nature could be leveraged to improve the solubility and bioavailability of poorly water-soluble drugs. This finding has significant implications for the development of more effective drug delivery systems, particularly for oral administration.

Despite its promising applications, the use of 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl is not without challenges. One of the main concerns is the potential for toxicity, which requires careful evaluation before its use in therapeutic or industrial applications. A 2024 study in Toxicological Sciences conducted a comprehensive toxicity assessment of this compound, highlighting the need for further research to fully understand its safety profile. The study also emphasized the importance of regulatory frameworks to ensure the responsible use of such compounds in various industries.

In conclusion, 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl is a multifaceted chemical compound with a wide range of potential applications in pharmaceutical research, materials science, and environmental studies. Its unique structural features and physicochemical properties make it a valuable candidate for further investigation. As research in these fields continues to advance, it is likely that 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl will play an increasingly important role in the development of new technologies and therapies. However, it is essential to proceed with caution, ensuring that the potential benefits of this compound are balanced against any potential risks to human health and the environment.

For researchers and industry professionals, the exploration of 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl represents an exciting opportunity to contribute to the advancement of science and technology. Continued collaboration between academia, industry, and regulatory bodies will be crucial in maximizing the potential of this compound while ensuring its safe and responsible use. As the field of chemical research continues to evolve, the study of compounds like 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl will remain an important area of focus, driving innovation and discovery in multiple disciplines.

Ultimately, the journey of 2'-Bromomethyl-6'-chloro-3,5-dichloro-biphenyl from a synthetic compound to a potential therapeutic agent or advanced material is a testament to the power of scientific inquiry. As researchers continue to uncover the properties and applications of this compound, it is likely that new possibilities will emerge, further expanding the impact of this unique chemical entity on society and the scientific community.